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Compound of Interest

Compound Name: 2-Chloroethanol-1,1,2,2-d4
CAS No.: 117067-62-6
Cat. No.: B122097
Get Quote
. J

Part 1: Executive Summary & Chemical Identity

The Core Directive: This guide supersedes standard Safety Data Sheets (SDS) by integrating
toxicological mechanisms with practical, high-containment laboratory protocols. Deuterated 2-
chloroethanol (2-CE-d4) is not merely a solvent; it is a lethal alkylating precursor used in NMR
metabolomics and pharmaceutical synthesis.

While isotopically labeled, 2-CE-d4 retains the extreme toxicity of its non-deuterated parent. Its
high volatility and dermal permeability make it a "silent killer"—odor is a poor warning property.
This guide mandates a Zero-Skin-Contact policy and prioritizes engineering controls
(Glovebox/Schlenk line) over PPE alone.

Comparative Properties: Parent vs. Deuterated

The physical properties of the deuterated analog closely mimic the parent, but the cost and
application demand higher precision in handling.
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2-Chloroethanol 2-Chloroethanol- L
Property Significance
(Unlabeled) 1,1,2,2-d4
Unique identifier for
CAS Number 107-07-3 117067-62-6 , _
inventory tracking.[1]
) Mass shift used in
Molecular Weight 80.51 g/mol 84.54 g/mol )
MS/NMR analysis.
- ) High volatility requires
Boiling Point 129 °C ~128-129 °C

fume management.

Flammable Liquid
] 55-60 °C (Closed )
Flash Point ~55-60 °C (Cat 3). Grounding

Cup) :
required.[2][3]
Rapid systemic
Solubility Miscible in water Miscible in water absorption if washed
into drains/skin.
Acute Tox. 1 Acute Tox. 1 Fatal in contact with
GHS Hazard ]
(Dermal/Inhal) (Dermal/Inhal) skin.

Part 2: The Toxicology of Ethylene Chlorohydrins[7]
Mechanism of Action: The "Lethal Synthesis"

The danger of 2-chloroethanol lies not in the molecule itself, but in its metabolic activation.
Upon entry (inhalation or dermal), it is oxidized by Alcohol Dehydrogenase (ADH).

» Bioactivation: ADH converts 2-CE into Chloroacetaldehyde, a highly reactive alkylating
agent.

o Glutathione Depletion: Chloroacetaldehyde rapidly conjugates with cellular Glutathione
(GSH).[4]

e Mitochondrial Collapse: Once GSH is depleted, oxidative stress destroys mitochondrial
function, leading to metabolic acidosis, renal failure, and cardiac arrest.
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Note on Isotope Effect: While deuterium substitution (C-D bonds) is stronger than C-H,
potentially slowing metabolism (Kinetic Isotope Effect), safety protocols must assume the
toxicity rate is identical to the non-deuterated form.

Visualization: Metabolic Pathway & Intervention

The following diagram illustrates the lethal pathway and the mechanism of the antidote
(Fomepizole).

Fomepizole Blocks Alcohol Dehydrogenase 2-Chloroethanol-d4 Oxidation o NOLIGIGEREELENGEN  Alkylates | RellieiglelEN(eZ)N  Oxidative Stress
(Inhibitor) (Enzyme) [GIEE) (HIGHLY TOXIC) Depletion

Click to download full resolution via product page

Caption: Metabolic activation of 2-Chloroethanol by ADH into toxic Chloroacetaldehyde.
Fomepizole acts as the critical shut-off switch.

Part 3: Operational Controls & Protocols
Engineering Controls

e Primary: Inert Atmosphere Glovebox (Nitrogen/Argon). This is the only method that
guarantees zero inhalation and zero skin contact.

e Secondary: Chemical Fume Hood with face velocity >100 fpm. Strictly prohibited on open
bench.

Protocol A: Safe Transfer for NMR Preparation

Objective: Transfer 0.5 mL of 2-CE-d4 into an NMR tube without exposure.
Prerequisites:
e Double Nitrile Gloves (0.11 mm min) or Silver Shield® Laminate gloves.

e Fume hood active or Glovebox.
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e Activated Charcoal trap nearby.

Step-by-Step Methodology:

o Vessel Inspection: Ensure the receiving NMR tube is free of cracks. Label it before handling
the toxicant.

Syringe Selection: Use a gas-tight glass syringe (e.g., Hamilton) with a Luer-lock needle. Do
not use plastic disposable syringes as 2-CE can swell/degrade certain polymers.

The Transfer:

o In Glovebox: Open the 2-CE-d4 septum vial. Draw 0.5 mL. Inject slowly into the NMR
tube. Cap the tube immediately.

o In Fume Hood: Keep the sash at the lowest working position. Perform the transfer over a
spill tray lined with absorbent pads.

Decontamination: Immediately draw Acetone into the syringe and expel into a dedicated
"Halogenated Waste" container containing 5% Sodium Thiosulfate (to quench trace
alkylators).

Secondary Containment: Place the sealed NMR tube inside a secondary shatter-proof
plastic tube for transport to the spectrometer.

Protocol B: Emergency Spill Response

Scenario: A 1 mL ampule shatters inside the fume hood.

Immediate Action:

o Breath Hold & Sash Down: Immediately close the hood sash fully.

o Evacuate: Alert the lab ("SPILL! EVACUATE!"). Clear the room for 15 minutes to allow the
hood to exhaust vapors.

e Re-entry (PPE Upgrade): Re-enter only with Self-Contained Breathing Apparatus (SCBA) or
a full-face respirator with Organic Vapor cartridges if the spill is confirmed contained in the
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hood.

o Neutralization: Cover the spill with Vermiculite or Activated Carbon. Do not use paper towels
(increases surface area for evaporation).

» Disposal: Scoop material into a jar, seal, and label as "Acute Toxin - Debris."

Part 4: Medical Management & Emergency Logic

Critical Warning: There is a "latent period" between exposure and symptoms. A patient may feel
fine for 1-2 hours before rapid collapse. Treat exposure history, not just symptoms.

Antidote Strategy

Medical professionals should treat 2-CE poisoning similarly to Ethylene Glycol or Methanol
poisoning.

Fomepizole (4-methylpyrazole): The gold standard. It competitively inhibits ADH, preventing
the formation of Chloroacetaldehyde.

o Ethanol Therapy: If Fomepizole is unavailable, ethanol can be used to saturate ADH
enzymes (less preferred due to CNS depression).

e N-Acetylcysteine (NAC): Administered to replenish Glutathione reserves and scavenge
reactive metabolites.

e Hemodialysis: Required in severe cases to remove the parent compound and correct
metabolic acidosis.

Visualization: Emergency Decision Matrix

This logic flow guides the immediate response to potential exposure.[2]

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAA36636~~PDF~~MTR~~CGV4~~EN~~2025-09-12%2001:24:44~~2-Chloroethanol~~
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b122097?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Exposure Incident

Identify Route

Dermal Contact Inhalation

:

Strip Clothing Move to Fresh Air
Wash 15 min (Soap/Water) 100% Oxygen

Transport to ER
(Bring SDS)

Request ADH Inhibitor
(Fomepizole)

Click to download full resolution via product page
Caption: Decision matrix for immediate response to 2-Chloroethanol exposure events.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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